Cas no 59177-47-8 (4-bromo-1-methyl-5-nitro-1H-Imidazole)

4-bromo-1-methyl-5-nitro-1H-Imidazole structure
59177-47-8 structure
Product Name:4-bromo-1-methyl-5-nitro-1H-Imidazole
CAS No:59177-47-8
MF:C4H4BrN3O2
MW:205.997459411621
CID:949794
PubChem ID:42964
Update Time:2025-04-19

4-bromo-1-methyl-5-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-methyl-5-nitro-1H-Imidazole
    • 4-bromo-1-methyl-5-nitroimidazole
    • Imidazole, 4-bromo-1-methyl-5-nitro-
    • 1H-Imidazole, 4-bromo-1-methyl-5-nitro-
    • NSC 329117
    • NSC329117
    • DTXSID70207903
    • 4-Bromo-1-methyl-5-nitro-1H-imidazole #
    • DB-367369
    • 59177-47-8
    • BGLUVFAUVMTRAM-UHFFFAOYSA-N
    • NSC-329117
    • Inchi: 1S/C4H4BrN3O2/c1-7-2-6-3(5)4(7)8(9)10/h2H,1H3
    • InChI Key: BGLUVFAUVMTRAM-UHFFFAOYSA-N
    • SMILES: BrC1=C([N+](=O)[O-])N(C)C=N1

Computed Properties

  • Exact Mass: 204.94872
  • Monoisotopic Mass: 204.94869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
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